Cas no 2679825-56-8 ((5R)-5-(tert-butoxy)piperidin-3-one)

• Product Name: (5R)-5-(tert-butoxy)piperidin-3-one
• CAS No: 2679825-56-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6509440
• PubChem ID: 165909662
• Update Time: 2025-05-19

(5R)-5-(tert-butoxy)piperidin-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-28271125
• (5R)-5-(tert-butoxy)piperidin-3-one
• 2679825-56-8

• Inchi： 1S/C9H17NO2/c1-9(2,3)12-8-4-7(11)5-10-6-8/h8,10H,4-6H2,1-3H3/t8-/m1/s1
• InChI Key： XICDJYPYJYHMGK-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)[C@@H]1CC(CNC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on (5R)-5-(tert-butoxy)piperidin-3-one

Latest Research on (5R)-5-(tert-butoxy)piperidin-3-one (CAS: 2679825-56-8) in Chemical Biology and Pharmaceutical Applications

The compound (5R)-5-(tert-butoxy)piperidin-3-one (CAS: 2679825-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of (5R)-5-(tert-butoxy)piperidin-3-one as a key intermediate in the synthesis of complex bioactive molecules. Its unique structural features, including the tert-butoxy group and the piperidin-3-one scaffold, make it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

One of the most notable findings in recent literature is the application of (5R)-5-(tert-butoxy)piperidin-3-one in the development of small-molecule modulators for G-protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the ability to selectively modulate their activity holds immense therapeutic potential. Studies have demonstrated that derivatives of this compound exhibit high affinity and selectivity for specific GPCR subtypes, paving the way for the development of next-generation therapeutics.

In addition to its role in drug discovery, (5R)-5-(tert-butoxy)piperidin-3-one has also been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The stereocenter at the 5-position of the piperidine ring enables the induction of chirality in synthetic transformations, making it a valuable tool for the preparation of enantiomerically pure compounds. Recent advancements in catalytic methods have further enhanced the utility of this compound in stereoselective synthesis.

From a pharmacological perspective, preliminary in vitro and in vivo studies have shown promising results for derivatives of (5R)-5-(tert-butoxy)piperidin-3-one. These compounds have demonstrated favorable pharmacokinetic properties, including good bioavailability and metabolic stability. Moreover, their low toxicity profiles suggest that they could be suitable candidates for further preclinical and clinical development.

In conclusion, (5R)-5-(tert-butoxy)piperidin-3-one (CAS: 2679825-56-8) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications span from drug discovery to asymmetric synthesis, with recent studies underscoring its potential as a therapeutic agent and synthetic intermediate. Continued research in this area is expected to yield further insights into the compound's mechanisms of action and expand its utility in medicinal chemistry.